Cas no 862486-61-1 (N-1-(1H-1,3-benzodiazol-2-yl)-2-methylpropyl-4-methoxybenzamide)

• Product Name: N-1-(1H-1,3-benzodiazol-2-yl)-2-methylpropyl-4-methoxybenzamide
• CAS No: 862486-61-1
• MF: C₁₉H₂₁N₃O₂
• MW: 323.388944387436
• CID: 5438028
• Update Time: 2025-07-18

N-1-(1H-1,3-benzodiazol-2-yl)-2-methylpropyl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-4-methoxybenzamide
• Benzamide, N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-4-methoxy-
• N-1-(1H-1,3-benzodiazol-2-yl)-2-methylpropyl-4-methoxybenzamide

• Inchi： 1S/C19H21N3O2/c1-12(2)17(18-20-15-6-4-5-7-16(15)21-18)22-19(23)13-8-10-14(24-3)11-9-13/h4-12,17H,1-3H3,(H,20,21)(H,22,23)
• InChI Key： PTTNGRYUJCEDEI-UHFFFAOYSA-N
• SMILES： C(NC(C1NC2=CC=CC=C2N=1)C(C)C)(=O)C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-1-(1H-1,3-benzodiazol-2-yl)-2-methylpropyl-4-methoxybenzamide

Research Briefing on N-1-(1H-1,3-benzodiazol-2-yl)-2-methylpropyl-4-methoxybenzamide (CAS: 862486-61-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds in drug discovery and development. Among these, N-1-(1H-1,3-benzodiazol-2-yl)-2-methylpropyl-4-methoxybenzamide (CAS: 862486-61-1) has emerged as a compound of interest due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The compound, with the molecular formula C19H21N3O2, has been investigated for its role in modulating specific biological pathways. Recent studies have demonstrated its ability to interact with key protein targets, particularly in the context of inflammation and oncology. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding mechanisms of this compound, revealing its high affinity for certain enzyme active sites.

In vitro and in vivo studies have shown promising results regarding the compound's efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-1-(1H-1,3-benzodiazol-2-yl)-2-methylpropyl-4-methoxybenzamide exhibited significant inhibitory activity against a specific kinase implicated in inflammatory diseases. The compound demonstrated a favorable pharmacokinetic profile, with good oral bioavailability and metabolic stability in preclinical models.

Further investigations have explored the structure-activity relationship (SAR) of this compound, leading to the development of optimized derivatives with enhanced potency and selectivity. These derivatives have shown potential as lead compounds for the treatment of conditions such as rheumatoid arthritis and certain types of cancer. The CAS number 862486-61-1 has become a reference point in these studies, facilitating the tracking of related research and patent filings.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects and long-term toxicity profiles require further investigation. Current research efforts are focused on addressing these challenges through comprehensive toxicological studies and formulation optimization. The scientific community anticipates that these studies will pave the way for clinical trials in the near future.

In conclusion, N-1-(1H-1,3-benzodiazol-2-yl)-2-methylpropyl-4-methoxybenzamide represents a compelling case study in modern drug discovery. Its journey from chemical synthesis to potential therapeutic application underscores the importance of interdisciplinary research in chemical biology. As new findings continue to emerge, this compound and its derivatives may offer novel treatment options for various medical conditions, contributing to the advancement of precision medicine.